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Compound of Interest

Compound Name: Hexyl cyclopropanecarboxylate

CAS No.: 60128-03-2

Cat. No.: B031272

Get Quote

This guide provides a comprehensive technical overview of Hexyl cyclopropanecarboxylate,

a molecule of interest in synthetic and medicinal chemistry. We will delve into its molecular

structure, outline a detailed synthetic protocol, predict its spectroscopic characteristics, and

discuss its potential applications, particularly in the realm of drug discovery and development.

This document is intended for researchers, scientists, and professionals in the field of drug

development who are interested in the unique properties and potential of cyclopropane-

containing scaffolds.

Molecular Structure and Physicochemical
Properties
Hexyl cyclopropanecarboxylate is an ester composed of a cyclopropane ring as the

carboxylic acid moiety and a hexyl chain as the alcohol moiety. The presence of the strained

three-membered cyclopropane ring imparts unique conformational rigidity and electronic

properties to the molecule, making it an intriguing building block in medicinal chemistry.[1][2]
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The fundamental properties of Hexyl cyclopropanecarboxylate are summarized in the table

below:

Property Value Source

Molecular Formula C₁₀H₁₈O₂ LGC Standards[3]

Molecular Weight 170.25 g/mol LGC Standards[3]

CAS Number 60128-03-2 LGC Standards[3]

IUPAC Name hexyl cyclopropanecarboxylate LGC Standards[3]

SMILES O=C(C1CC1)OCCCCCC LGC Standards[3]

InChI

InChI=1S/C10H18O2/c1-2-3-4-

5-8-12-10(11)9-6-7-9/h9H,2-

8H2,1H3

LGC Standards[3]

Predicted LogP 3.3 ChemAxon

Synthesis of Hexyl Cyclopropanecarboxylate
A robust and straightforward method for the synthesis of Hexyl cyclopropanecarboxylate is

the Fischer-Speier esterification.[4][5][6][7][8] This classic reaction involves the acid-catalyzed

condensation of a carboxylic acid (cyclopropanecarboxylic acid) with an alcohol (hexan-1-ol).
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Reactants
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Figure 1: Workflow for the synthesis of Hexyl cyclopropanecarboxylate via Fischer-Speier

esterification.

Experimental Protocol
Materials:

Cyclopropanecarboxylic acid

Hexan-1-ol

Concentrated sulfuric acid (H₂SO₄)
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Toluene (optional, for azeotropic removal of water)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvents for extraction (e.g., diethyl ether or ethyl acetate)

Round-bottom flask

Reflux condenser

Dean-Stark apparatus (if using toluene)

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, combine cyclopropanecarboxylic acid (1.0 eq) and

hexan-1-ol (1.5-3.0 eq). The use of excess alcohol helps to drive the equilibrium towards the

product. If desired, add toluene as a solvent to facilitate azeotropic removal of water.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 2-5

mol%) to the reaction mixture.

Reflux: Heat the mixture to reflux. If using a Dean-Stark apparatus, water will be collected as

it is formed, further driving the reaction to completion. Monitor the reaction progress by thin-

layer chromatography (TLC).

Work-up: Once the reaction is complete (as indicated by the disappearance of the starting

carboxylic acid on TLC), allow the mixture to cool to room temperature.

Neutralization: Carefully quench the reaction by adding a saturated solution of sodium

bicarbonate to neutralize the acidic catalyst.
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Extraction: Transfer the mixture to a separatory funnel and extract the product with an

organic solvent like diethyl ether or ethyl acetate.

Washing: Wash the organic layer sequentially with saturated sodium bicarbonate solution

and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

Purification: The crude product can be purified by vacuum distillation or flash column

chromatography on silica gel to yield pure Hexyl cyclopropanecarboxylate.

Spectroscopic Characterization (Predicted)
The structure of the synthesized Hexyl cyclopropanecarboxylate can be confirmed by

various spectroscopic techniques. The following are predicted data based on the known

structure and general spectroscopic principles.

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show distinct signals for the protons of the

cyclopropane ring and the hexyl chain.

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~4.05 t 2H -O-CH₂-CH₂-

~1.60 m 2H -O-CH₂-CH₂-CH₂-

~1.55 m 1H -CH- (cyclopropane)

~1.30 m 6H -(CH₂)₃-CH₃

~0.90 t 3H -CH₃

~0.85 m 4H -CH₂- (cyclopropane)

¹³C NMR Spectroscopy
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The carbon NMR spectrum will provide information on the number and types of carbon atoms

in the molecule.

Chemical Shift (δ, ppm) Assignment

~174 C=O (ester)

~65 -O-CH₂-

~31 -O-CH₂-CH₂-

~28 -CH₂-CH₂-CH₂-

~25 -CH₂-CH₂-CH₃

~22 -CH₂-CH₃

~14 -CH₃

~13 -CH- (cyclopropane)

~8 -CH₂- (cyclopropane)

Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorption bands for the ester functional group and

the cyclopropane ring.

Wavenumber (cm⁻¹) Intensity Assignment

~3080 Medium C-H stretch (cyclopropane)[9]

2960-2850 Strong C-H stretch (alkyl)[10][11]

~1735 Strong C=O stretch (ester)[10][11]

1300-1000 Strong C-O stretch (ester)[10][11]

~1020 Medium
CH₂ deformation

(cyclopropane)[9]

Mass Spectrometry
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The mass spectrum is expected to show a molecular ion peak and characteristic fragmentation

patterns for an ester.

m/z Interpretation

170 [M]⁺, Molecular ion

113 [M - C₄H₉]⁺, Loss of a butyl radical

87 [M - C₆H₁₃O]⁺, McLafferty rearrangement

85 [C₅H₉O]⁺

69 [C₄H₅O]⁺

Applications and Relevance in Drug Development
The cyclopropane ring is a highly valuable structural motif in medicinal chemistry.[1][2] Its

incorporation into drug candidates can lead to significant improvements in their

pharmacological profiles.

Cyclopropane Moiety

Enhanced Potency Metabolic Stability Improved Selectivity Favorable PK Profile Novel Intellectual
Property

Click to download full resolution via product page

Figure 2: Key advantages of incorporating a cyclopropane moiety in drug design.

While specific biological activities of Hexyl cyclopropanecarboxylate have not been

extensively reported, esters of cyclopropanecarboxylic acid have shown a range of biological

activities, including antimicrobial and insecticidal properties.[12][13] The unique conformational
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constraint imposed by the cyclopropane ring can lead to enhanced binding affinity and

selectivity for biological targets. Furthermore, the cyclopropane group can block sites of

metabolism, thereby increasing the metabolic stability and in vivo half-life of a drug molecule.[1]

Therefore, Hexyl cyclopropanecarboxylate and similar structures serve as valuable scaffolds

for the synthesis of more complex molecules with potential therapeutic applications in various

disease areas, including infectious diseases, oncology, and neurology.[2][14][15]

Conclusion
Hexyl cyclopropanecarboxylate is a structurally interesting molecule that can be synthesized

through well-established chemical methods like the Fischer-Speier esterification. Its structure

can be unambiguously determined using a combination of spectroscopic techniques. The

presence of the cyclopropane ring makes it a valuable building block for the development of

novel therapeutic agents with improved pharmacological properties. This guide provides a solid

foundation for researchers and scientists to synthesize, characterize, and explore the potential

of Hexyl cyclopropanecarboxylate in their drug discovery and development endeavors.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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